Cas no 36317-95-0 (4-(dipropylamino)-3,5-dinitrobenzamide)

• Product Name: 4-(dipropylamino)-3,5-dinitrobenzamide
• CAS No: 36317-95-0
• MF: C₁₃H₁₈N₄O₅
• MW: 310.305822849274
• CID: 921231
• PubChem ID: 300481
• Update Time: 2025-04-19

4-(dipropylamino)-3,5-dinitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dipropylamino)-3,5-dinitrobenzamide
• AC1L6WEN
• CHEMBL310500
• NCI60_001430
• NSC175074
• NSC-175074
• 36317-95-0
• DTXSID40306290
• AKOS032970873

• Inchi： 1S/C13H18N4O5/c1-3-5-15(6-4-2)12-10(16(19)20)7-9(13(14)18)8-11(12)17(21)22/h7-8H,3-6H2,1-2H3,(H2,14,18)
• InChI Key： XFDXNBOTTKUHKE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(N)=O)C=C(C=1N(CCC)CCC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 310.12784
• Monoisotopic Mass: 310.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 132.61
• LogP: 3.97500